ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: ethyl 2-[[5-(2-ethoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C15H19N3O3S/c1-4-20-12-9-7-6-8-11(12)14-16-17-15(18(14)3)22-10-13(19)21-5-2/h6-9H,4-5,10H2,1-3H3
• InChI Key: SNGDZPYOLKYTCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NN=C(N2C)SCC(=O)OCC
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

Ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a triazole derivative that contains a thioacetate moiety and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it has been proposed that it may act by inhibiting the activity of enzymes involved in various metabolic pathways.
Biochemical and Physiological Effects:
Ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate has been shown to exhibit various biochemical and physiological effects. It has been reported to exhibit antioxidant activity, which may be attributed to its ability to scavenge free radicals. It has also been shown to possess hepatoprotective activity, which may be attributed to its ability to protect liver cells from damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate in lab experiments is its potential as a versatile scaffold for the development of new drugs. However, one of the limitations is that its mechanism of action is not fully understood, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research on ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate. One of the directions is to further investigate its potential as an insecticide and herbicide. Another direction is to study its potential as an anticancer agent. Additionally, further research is needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological activities.
Conclusion:
In conclusion, ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been synthesized using different methods and has been extensively studied for its pharmacological activities. Although its mechanism of action is not fully understood, it has been shown to exhibit various biochemical and physiological effects. Further research is needed to fully understand its potential as a therapeutic agent and to develop new derivatives with improved pharmacological activities.

Synthesis Methods

Ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate can be synthesized using various methods. One of the methods involves the reaction of 2-ethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid to form 5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol. This intermediate is then reacted with ethyl chloroacetate in the presence of triethylamine to form the final product.

Scientific Research Applications

Ethyl {[5-(2-ethoxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit various pharmacological activities such as antimicrobial, antifungal, antitumor, and anti-inflammatory activities. It has also been shown to possess potential as an insecticide and herbicide.